![molecular formula C15H22BClN2O4 B2398863 (3-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-5-chlorophenyl)boronic acid CAS No. 2377609-41-9](/img/structure/B2398863.png)
(3-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-5-chlorophenyl)boronic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-5-chlorophenyl)boronic acid, also known as Boc-piperazine-boronic acid, is a boronic acid derivative used in scientific research. It is a white powder with a chemical formula of C15H23BClN3O4 and a molecular weight of 357.63 g/mol. This compound has gained significant attention due to its potential as a therapeutic agent in cancer treatment.
Scientific Research Applications
- Targeted Cancer Therapy : Boronic acids are known for their ability to form reversible complexes with diols, making them valuable in proteasome inhibition. Researchers have investigated this compound as a potential proteasome inhibitor for cancer treatment .
- Antibacterial Agents : The boronic acid moiety can interact with bacterial cell walls, making it a promising scaffold for developing antibacterial agents. Researchers have explored its antibacterial activity against various strains.
Medicinal Chemistry and Drug Development
Biological Studies
properties
IUPAC Name |
[3-chloro-5-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]phenyl]boronic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BClN2O4/c1-15(2,3)23-14(20)19-6-4-18(5-7-19)13-9-11(16(21)22)8-12(17)10-13/h8-10,21-22H,4-7H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDQWDOQYDHNTOT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)Cl)N2CCN(CC2)C(=O)OC(C)(C)C)(O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22BClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-5-chlorophenyl)boronic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.